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Compound of Interest

Compound Name: H-Tyr-phe-met-arg-phe-NH2
CAS No.: 99414-63-8
Cat. No.: B3030873
Get Quote
. J

Document Control:

Substance: H-Tyr-Phe-Met-Arg-Phe-NH2 (Tyr-FMRFamide)[1]

Class: Bioactive Neuropeptide / FMRFamide Analog

Application: Neuroscience Research, Receptor Agonist Studies

Status: Bioactive Material — Handle with Universal Precautions

Executive Safety & Operational Summary

H-Tyr-Phe-Met-Arg-Phe-NH2 is a synthetic pentapeptide analog of the invertebrate
neuropeptide FMRFamide. While generally classified as non-hazardous under GHS standards
(not a potent toxin or controlled substance), it is a bioactive modulator of ion channels and
neurotransmission.

Critical Operational Directive: Treat this substance as a Potent Pharmacological Agent. The
primary safety risk is inhalation of lyophilized dust during weighing, which can lead to
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respiratory sensitization or systemic absorption. The primary data integrity risk is oxidation of

the Methionine (Met) residue, rendering the peptide inactive.

Chemical Identity & Properties

Property Detail
Sequence Tyr-Phe-Met-Arg-Phe-NH2 (YFMRF-NH2)
Molecular Weight ~774.9 g/mol

Physical State

Lyophilized Powder (White to off-white)

Solubility

Soluble in water; 1% Acetic Acid recommended

for stock solutions.

Stability Concern

High. Methionine (Met) is susceptible to

oxidation; Tyrosine (Tyr) is light-sensitive.[2]

Risk Assessment & Hazard Identification

This protocol utilizes a Risk-Based Approach rather than a generic hazard list.

Mechanism of

Hazard Vector Risk Level ] Control Measure
Action
Lyophilized peptides
Y p' Pep Handle only in a Fume
) are friable; dust can )
Inhalation Moderate ) Hood or Biosafety
enter alveoli and enter )
o ] Cabinet.
systemic circulation.
Peptides generally
have poor transdermal o
) ) o Nitrile Gloves (Double
Dermal Absorption Low bioavailability, but o
glove if using DMSO).
DMSO solvents
increase risk.
Oxidation of Met )
) Purge solvents with
) N ) residue creates ) )
Chemical Stability High N2/Ar; Avoid vortexing

sulfoxides, altering

biological activity.

(introduces air).
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Personal Protective Equipment (PPE) Matrix

Select PPE based on the specific operational phase.

Operational . Dermal
Respiratory Ocular Body
Phase (Hands)
1.[3] Vial _ o
) Surgical Mask Nitrile Gloves
Inspection & _ Safety Glasses Lab Coat
(Optional) (Standard)
Transport
o N95/P2 Double Nitrile
2. Weighing ] _ Goggles Lab Coat
) Respirator (if Gloves (Cuff
(Solid Powder) i (Sealed) (Buttoned)
outside hood) over coat)
3. Reconstitution ) Nitrile Gloves
o Surgical Mask Safety Glasses Lab Coat
(Liquid) (Standard)
Nitrile Gloves
4. Waste ] ]
) Surgical Mask (Chemical Safety Glasses Lab Coat
Disposal )
Resistant)

Expert Insight:Why Double Gloves for Weighing? Static electricity often causes lyophilized
peptide "fly-off." The outer glove can be discarded immediately if dust adheres to it, preventing

contamination of other surfaces.

Operational Protocol: Safe Reconstitution &
Aliguoting

Objective: Solubilize the peptide without degrading the Methionine residue or creating
hazardous dust.
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Reagents Required:

Solvent: Sterile Water (degassed) or 0.1% Acetic Acid (preferred for stability).

Gas: Nitrogen or Argon stream (optional but recommended).

Step-by-Step Procedure:

Equilibration: Remove the peptide vial from the freezer (-20°C). Do NOT open immediately.
Allow the vial to warm to room temperature (approx. 20 mins) inside a desiccator.

o Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic
peptide, causing hydrolysis and aggregation.

Centrifugation: Briefly centrifuge the vial (3,000 x g for 10 sec) to pellet any powder on the
cap.

Solvent Addition:

o Add the calculated volume of 0.1% Acetic Acid or Degassed Water.
o Target Concentration: 1 mg/mL (Stock).

o Technique: Pipette gently down the side of the vial.

Dissolution:

o Do NOT Vortex. Vortexing introduces oxygen bubbles which attack the Methionine sulfur
atom.

o Action: Swirl gently or pipette up and down slowly.

Aliquoting:

o Divide the stock solution into single-use aliquots (e.g., 50 uL).

o Reasoning: Freeze-thaw cycles degrade the peptide backbone and oxidize side chains.

Storage: Flash freeze in liquid nitrogen (if available) and store at -20°C or -80°C.
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Workflow Visualization

The following diagram illustrates the critical decision points to prevent degradation and
exposure.

Start: Lyophilized Peptide
(-20°C)

Prevent Condensation

Equilibrate to RT
(Desiccator, 20 min)

l

Centrifuge Vial
(Pellet Dust)

Select Solvent

Immediate Assay \Stock Solution

Degassed Water 0.1% Acetic Acid
(Short-term use) (Long-term stability)

Dissolution
NO VORTEXING

Aliguot into
Single-Use Vials

Flash Freeze & Store
(-20°C / -80°C)
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Caption: Workflow for minimizing Methionine oxidation and hygroscopic damage during
reconstitution.

Waste Disposal & Decontamination

Although not a regulated hazardous waste, bioactive peptides should not enter the municipal
water supply.

» Liquid Waste: Collect all peptide solutions in a container labeled "Bioactive Chemical Waste."
o Deactivation (Spills):
o Cover spill with paper towels.

o Saturate with 10% Bleach (Sodium Hypochlorite) solution. Allow to sit for 15 minutes.

o Chemistry: Bleach oxidizes the peptide bonds and the Methionine residue, destroying
biological activity.

o Disposal Path: Incineration via a licensed chemical waste contractor.

Emergency Procedures

Scenario Immediate Action Follow-Up

Flush with water for 15 Seek medical attention if
Eye Contact ) S )
minutes. Irritation persists.

Wash with soap and water.[3]
Skin Contact Do NOT use ethanol Monitor for localized redness.

(enhances absorption).

i L ) Monitor for
Inhalation Move to fresh air immediately. ) o
wheezing/sensitization.
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+ National Institutes of Health (NIH). (1999). Block of the helix FMRFamide-gated Na+ channel
by FMRFamide and its analogues.[4] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. FMRF AMIDE | 64190-70-1 [chemicalbook.com]
e 2. researchgate.net [researchgate.net]
e 3. peptide.com [peptide.com]

e 4. Block of the helix FMRFamide-gated Na+ channel by FMRFamide and its analogues -
PubMed [pubmed.nchbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: H-
Tyr-Phe-Met-Arg-Phe-NH2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030873/docs#personal-protective-equipment-
handling-guide-h-tyr-phe-met-arg-phe-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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